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Compound of Interest

Compound Name: Vinyl-L-NIO hydrochloride

Cat. No.: B560373 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of Vinyl-L-NIO hydrochloride, a potent and selective inhibitor of neuronal nitric

oxide synthase (nNOS).

Introduction
Vinyl-L-NIO hydrochloride is a valuable research tool for investigating the physiological and

pathological roles of nitric oxide (NO) synthesized by nNOS.[1][2] It acts as a mechanism-

based inactivator of nNOS, exhibiting significantly higher selectivity for nNOS over endothelial

(eNOS) and inducible (iNOS) isoforms.[3][4] Accurate preparation of stock solutions is critical

for obtaining reliable and reproducible experimental results.

Physicochemical Properties
A summary of the key physicochemical properties of Vinyl-L-NIO hydrochloride is presented

in Table 1.
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Property Value Reference

CAS Number 728944-69-2 [2][3][5]

Molecular Formula C₉H₁₇N₃O₂ • HCl [3][5]

Molecular Weight 235.7 g/mol [3][5]

Purity ≥95% [3][5]

Formulation A film [3]

Solubility Data
The solubility of Vinyl-L-NIO hydrochloride in various common laboratory solvents is crucial

for the preparation of stock solutions. This data is summarized in Table 2.

Solvent Solubility

DMF 60 mg/mL

DMSO 50 mg/mL

Ethanol 30 mg/mL

PBS (pH 7.2) 10 mg/mL

(Data sourced from Cayman Chemical product information)[3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Vinyl-L-NIO
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

Vinyl-L-NIO hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Equilibration: Allow the vial of Vinyl-L-NIO hydrochloride powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired

amount of Vinyl-L-NIO hydrochloride powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 2.357 mg of the compound (Molecular Weight = 235.7 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed powder. For a 10 mM solution using 2.357 mg of powder, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely

dissolved. Visually inspect the solution to ensure there are no visible particulates. Gentle

warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution, but avoid

excessive heat.

Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C. When stored properly, the stock solution

is stable for at least four years.[3]

Visualization of Experimental Workflow and
Mechanism of Action
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of a Vinyl-L-NIO
hydrochloride stock solution.
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Caption: Workflow for preparing a 10 mM Vinyl-L-NIO hydrochloride stock solution.

Signaling Pathway Inhibition by Vinyl-L-NIO
Vinyl-L-NIO hydrochloride selectively inhibits neuronal nitric oxide synthase (nNOS), thereby

blocking the conversion of L-arginine to L-citrulline and nitric oxide (NO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560373?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

